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Compound of Interest

Compound Name: Fluorescein o-acrylate

Cat. No.: B060923 Get Quote

This document provides essential safety, handling, and disposal information for fluorescein o-
acrylate, tailored for researchers, scientists, and drug development professionals. Adherence

to these guidelines is critical for ensuring laboratory safety and environmental protection.

Immediate Safety and Hazard Information
Fluorescein o-acrylate is a chemical that requires careful handling due to its potential health

and environmental hazards.

Hazard Classifications:

Causes skin irritation (H315).[1][2][3]

Causes serious eye irritation (H319).[1][2][3][4]

May cause respiratory irritation (H335).[1][2][3]

Toxic to aquatic life with long-lasting effects (H411).[2][3]

Signal Word: Warning[1][3][4]

Precautionary Measures:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]
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P273: Avoid release to the environment.[1]

P302 + P352: IF ON SKIN: Wash with plenty of water.[1]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][4]

Quantitative Data and Properties
The physical and chemical properties of fluorescein o-acrylate are summarized below.

Property Value Source(s)

Chemical Formula C₂₃H₁₄O₆ [3][5]

Molecular Weight 386.35 g/mol [3]

Appearance
Solid, Orange-red crystalline

powder
[4][6]

Melting Point 227 - 233 °C [3][4][7]

Boiling Point 636.6 ± 55.0 °C (Predicted) [4][5]

Water Solubility Insoluble [4]

Storage Temperature 2 - 8 °C [3][4]

λmax (Absorbance Peak) 490 nm [3][7]

Handling and Storage
Proper handling and storage are crucial to minimize risks associated with fluorescein o-
acrylate.

Handling:

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[6]
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Use a fume hood or ensure adequate ventilation when handling the solid form to avoid

inhalation of dust.[4][8]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.[6]

Storage:

Store in a tightly closed, original container in a dry, well-ventilated area.[4][8]

Keep refrigerated at the recommended temperature of 2-8°C.[3][4]

Protect from light.[4][9]

Accidental Release and First Aid Measures
Accidental Release:

Evacuate the area and ensure adequate ventilation.[4][8]

Avoid inhaling dust.[4]

Wear appropriate PPE during cleanup.

Carefully sweep up the solid material, avoiding dust generation, and place it into a suitable,

sealed container for disposal.[8][10]

Do not let the product enter drains, as it is toxic to aquatic life.[4][8][10]

Wash the spill site after the material has been collected.[6]

First Aid:

General Advice: Present the Safety Data Sheet (SDS) to the attending physician.[4]

If Inhaled: Move the person to fresh air.[4]
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In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected

skin area with plenty of water or shower.[4]

In Case of Eye Contact: Rinse cautiously with plenty of water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing and consult an ophthalmologist.[4]

If Swallowed: Rinse mouth and immediately have the person drink water (two glasses at

most). Consult a physician.[4]

Disposal Protocol
Disposal of fluorescein o-acrylate must be conducted in strict accordance with all applicable

federal, state, and local environmental regulations. Chemical waste generators are responsible

for classifying waste accurately.[10]

Experimental Protocols: No specific experimental protocols for the chemical neutralization of

fluorescein o-acrylate for disposal are readily available. The standard and required procedure

is to treat it as hazardous chemical waste.

Step-by-Step Disposal Guidance:

Waste Collection:

Collect waste fluorescein o-acrylate (pure solid, contaminated materials, or solutions) in

a dedicated, properly labeled, and sealed hazardous waste container.

Do not mix with other waste streams unless specifically instructed by your institution's

environmental health and safety (EHS) office.[8]

Leave chemicals in their original containers whenever possible.[8]

Container Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name

"Fluorescein o-acrylate," and list all associated hazards (Irritant, Environmentally

Hazardous).

Storage Pending Disposal:
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Store the sealed waste container in a designated, secure satellite accumulation area.

Final Disposal:

Arrange for pickup and disposal through your institution's EHS department or a licensed

professional waste disposal contractor.[11]

Never dispose of fluorescein o-acrylate down the drain or in regular trash.[8][10]

Handle uncleaned, empty containers as you would the product itself.[8]

Disposal Workflow Visualization
The following diagram illustrates the decision-making process for the proper disposal of

fluorescein o-acrylate waste.
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Caption: Logical workflow for the proper disposal of fluorescein o-acrylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b060923?utm_src=pdf-custom-synthesis
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-chemie-gmbh-fluorescein-o-acrylate-en/
https://pubchem.ncbi.nlm.nih.gov/compound/Fluorescein-o-acrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Fluorescein-o-acrylate
https://www.sigmaaldrich.com/KR/ko/product/aldrich/568856
https://www.chemicalbook.com/msds/fluorescein-o-methacrylate-97.htm
https://www.lookchem.com/ProductWholeProperty_LCPL5496723.htm
https://www.flinnsci.com/sds_351-fluorescein/sds_351/
https://www.sigmaaldrich.cn/CN/zh/product/aldrich/568856
https://www.sigmaaldrich.com/TW/zh/sds/sial/f6377
https://www.medchemexpress.com/fluorescein-o-methacrylate.html
https://www.fishersci.com/store/msds?partNumber=AC119245000&countryCode=US&language=en
https://www.agilent.com/cs/library/msds/98155_NAEnglish.pdf
https://www.benchchem.com/product/b060923#fluorescein-o-acrylate-proper-disposal-procedures
https://www.benchchem.com/product/b060923#fluorescein-o-acrylate-proper-disposal-procedures
https://www.benchchem.com/product/b060923#fluorescein-o-acrylate-proper-disposal-procedures
https://www.benchchem.com/product/b060923#fluorescein-o-acrylate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b060923?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

